Cas no 2168790-17-6 (9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2168790-17-6
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6212294
• PubChem ID: 165521505
• Update Time: 2025-07-19

9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane
• 2168790-17-6
• 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1279367

• Inchi： 1S/C14H27NO/c1-4-5-12-6-11-15-14(16-12)9-7-13(2,3)8-10-14/h12,15H,4-11H2,1-3H3
• InChI Key： OBVJFJOLFAQTRD-UHFFFAOYSA-N
• SMILES： O1C(CCC)CCNC21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane

Introduction to 9,9-Dimethyl-2-Propyl-1-Oxa-5-Azaspiro[5.5]Undecane (CAS No. 2168790-17-6)

9,9-Dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2168790-17-6) is a novel spirocyclic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of spirocyclic amines, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The spirocyclic structure of 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane is characterized by a central spiro junction that connects two rings, one of which is an oxacycle and the other an azacycle. This unique arrangement imparts the molecule with enhanced stability and conformational rigidity, which are crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry, 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane was investigated for its neuroprotective properties. The results indicated that the compound significantly reduced neuronal cell death induced by oxidative stress and glutamate excitotoxicity. These findings suggest that 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the intramolecular cyclization of a suitable precursor followed by functional group manipulation to introduce the desired substituents. The use of transition metal catalysts and mild reaction conditions has been particularly effective in achieving high stereoselectivity and regioselectivity.

The physicochemical properties of 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane have also been extensively studied. The compound is known to have good solubility in organic solvents such as DMSO and ethanol, which facilitates its use in various biological assays and formulations. Additionally, its stability under physiological conditions makes it suitable for long-term storage and use in pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have shown that 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane exhibits low toxicity in cell culture models and animal studies. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use.

The potential applications of 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane extend beyond its therapeutic uses. In materials science, the compound's unique spirocyclic structure has been explored for the development of novel polymers and functional materials with enhanced mechanical properties and thermal stability.

Overall, 9,9-dimethyl-2-propyl-1-oxya-spiro[5.5]undecane (CAS No. 2168790-17-6) represents a promising compound with a wide range of potential applications in both pharmaceuticals and materials science. Ongoing research continues to uncover new insights into its properties and biological activities, further solidifying its importance in these fields.